5-Hydroxy-3-oxo-6-heptenoic acid-ethyl ester
Description
5-Hydroxy-3-oxo-6-heptenoic acid-ethyl ester is a useful research compound. Its molecular formula is C9H14O4 and its molecular weight is 186.20 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C9H14O4 |
|---|---|
Molecular Weight |
186.20 g/mol |
IUPAC Name |
ethyl 5-hydroxy-3-oxohept-6-enoate |
InChI |
InChI=1S/C9H14O4/c1-3-7(10)5-8(11)6-9(12)13-4-2/h3,7,10H,1,4-6H2,2H3 |
InChI Key |
KWPMXEOURWMBPD-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=O)CC(=O)CC(C=C)O |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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